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Introduction

Mianserin Hydrochloride is a tetracyclic antidepressant (TeCA) primarily utilized in the
treatment of depressive illness, including depression associated with anxiety.[1][2][3]
Chemically, it is (x)-2-methyl-1,2,3,4,10,14b-hexahydrodibenzo|c,f]pyrazino[1,2-a]azepine
hydrochloride.[4] Unlike typical tricyclic antidepressants (TCAS), mianserin possesses a unique
pharmacological profile characterized by a lack of significant anticholinergic activity and a
distinct mechanism of action that does not primarily involve the inhibition of neurotransmitter
reuptake.[1][5][6] This guide provides an in-depth examination of its pharmacological
properties, supported by quantitative data, detailed experimental methodologies, and visual
representations of its operational pathways.

Chemical and Physical Properties

Mianserin Hydrochloride is the hydrochloride salt of mianserin.[7] It is a racemic mixture.[8][9]
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Property Value Source
5-methyl-2,5-
diazatetracyclo[13.4.0.02,7.08,13

IUPAC Name Jnonadeca- [10]

1(19),8,10,12,15,17-

hexaene;hydrochloride

Molecular Formula C1sH21CIN2 [10][11]
Molecular Weight 300.83 g/mol [8]
CAS Number 21535-47-7 [4][10]
PubChem CID 68551 [10]
Pharmacodynamics

The therapeutic effects of mianserin are attributed to its complex interactions with multiple
neurotransmitter systems, primarily through receptor antagonism rather than reuptake
inhibition.[12][13]

Mechanism of Action

Mianserin's primary mechanism involves the blockade of presynaptic a2-adrenergic
autoreceptors.[14][15] These receptors normally function as an inhibitory feedback mechanism,
reducing the release of norepinephrine (NE).[13] By antagonizing these receptors, mianserin
disinhibits norepinephrine release, leading to increased noradrenergic neurotransmission in the
synaptic cleft.[13][14][15] This action is considered a novel antidepressant mechanism,
independent of direct norepinephrine reuptake blockade.[14]

Furthermore, mianserin is a potent antagonist at several serotonin (5-HT) receptor subtypes,
including 5-HTza, 5-HT2., and 5-HTs receptors.[13][14] The blockade of these receptors
contributes to its antidepressant and anxiolytic properties.[13] Mianserin also exhibits strong
antagonism of histamine Hi receptors, which accounts for its prominent sedative effects.[4][13]
[14] Notably, it has a very low affinity for muscarinic acetylcholine receptors, resulting in a near
absence of anticholinergic side effects commonly seen with TCAs.[1][4]
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Receptor Binding Profile

The affinity of Mianserin Hydrochloride for various neurotransmitter receptors has been
quantified through in vitro binding assays. The equilibrium dissociation constant (Ki) is a
measure of this affinity, where a lower value indicates stronger binding.

Receptor Ki (nM)
Histamine Hi 1
Serotonin 5-HTza 25
Serotonin 5-HT2. 3.2
Adrenergic a2 4.1
Serotonin 5-HT1o 21
Serotonin 5-HTe 40
Adrenergic a1 45
Serotonin 5-HT~ 65
Serotonin 5-HT1a 110
Dopamine D2 320
Serotonin 5-HTs 490
K-Opioid 1700

Note: Data compiled from multiple sources. The exact values may vary depending on the
experimental conditions.[4][6]

Signaling Pathway Visualization

The following diagram illustrates the primary mechanism of action of mianserin at the neuronal
synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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